Cas no 27986-38-5 (Methyl dichlorostearate)

• Product Name: Methyl dichlorostearate
• CAS No: 27986-38-5
• MF: C₁₉H₃₆Cl₂O₂
• MW: 367.393944740295
• CID: 251642
• PubChem ID: 87567580
• Update Time: 2025-06-13

Methyl dichlorostearate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,dichloro-, methyl ester (9CI)
• Methyl Dichlorostearate (mixture of isomers)
• methyl 2,2-dichlorooctadecanoate
• X,X-DICHLOROSTEARIC ACID METHYL ESTER
• Dichlorooctadecanoic Acid Methyl Ester
• Dichlorostearic Acid Methyl Ester
• Methyl Dichlorooctadecanoate
• Methyl Dichlorostearate
• Dichlorooctadecanoic Acid Methyl Ester (mixture of isomers)
• Dichlorostearic Acid Methyl Ester (mixture of isomers)
• Methyl Dichlorooctadecanoate (mixture of isomers)
• FT-0769654
• DTXSID60707285
• SCHEMBL9547823
• 27986-38-5
• D89757
• MFCD00060077
• methyl 2, 2-dichlorooctadecanoate
• Methyl dichlorostearate

• MDL： MFCD00060077
• Inchi： 1S/C19H36Cl2O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(20,21)18(22)23-2/h3-17H2,1-2H3
• InChI Key： HDINWBRYKNUCEC-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)(CCCCCCCCCCCCCCCC)Cl

Computed Properties

• Exact Mass: 366.20900
• Monoisotopic Mass: 366.2092358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 9.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.99
• Boiling Point: 423.8±25.0 °C at 760 mmHg
• Flash Point: 125.9±22.2 °C
• PSA: 26.30000
• LogP: 7.20470
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl dichlorostearate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Methyl dichlorostearate

Recent Advances in the Study of Methyl Dichlorostearate (CAS: 27986-38-5): A Comprehensive Research Brief

Methyl dichlorostearate (CAS: 27986-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound, a chlorinated fatty acid ester, has been explored for its role in lipid metabolism modulation and as a precursor in the synthesis of bioactive molecules.

Recent studies have highlighted the synthetic pathways for Methyl dichlorostearate, emphasizing green chemistry approaches to improve yield and reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method using palladium-based catalysts, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to the compound's stability and scalability, paving the way for its broader application in pharmaceutical development.

In terms of biological activity, Methyl dichlorostearate has shown promising results in preclinical models of metabolic disorders. Research conducted at the University of Cambridge revealed its ability to modulate PPAR-γ receptors, which play a critical role in lipid homeostasis. These findings, published in Nature Chemical Biology, suggest potential applications in treating obesity and type 2 diabetes. However, further studies are needed to elucidate its mechanism of action and assess long-term safety profiles.

The compound's potential as a drug delivery vehicle has also been explored. A 2024 study in Advanced Drug Delivery Reviews investigated its use in nanoparticle formulations for targeted cancer therapy. Methyl dichlorostearate-based nanoparticles demonstrated enhanced stability and controlled release properties, particularly in delivering hydrophobic chemotherapeutic agents to tumor sites. This application could revolutionize current treatment paradigms by improving drug efficacy and reducing systemic toxicity.

Despite these advancements, challenges remain in the clinical translation of Methyl dichlorostearate-based therapies. Regulatory considerations, including toxicity assessments and formulation optimization, represent significant hurdles. Ongoing research is focusing on structure-activity relationship studies to develop derivatives with improved pharmacokinetic properties while maintaining therapeutic efficacy.

In conclusion, Methyl dichlorostearate (CAS: 27986-38-5) represents a versatile compound with multiple potential applications in pharmaceutical development. Recent research has made significant strides in addressing synthetic challenges and exploring its biological activities. As investigations continue, this compound may emerge as a valuable tool in addressing unmet medical needs, particularly in metabolic disorders and targeted cancer therapies. The coming years are likely to see increased research activity surrounding this molecule as its full potential becomes clearer.